
Personal protective equipment for handling
Benzaldehyde-2,3,4,5,6-d5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzaldehyde-2,3,4,5,6-d5

Cat. No.: B125877 Get Quote

Essential Safety and Handling Guide for
Benzaldehyde-2,3,4,5,6-d5
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of Benzaldehyde-2,3,4,5,6-d5 (CAS: 14132-51-5). The following

procedural guidance is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory operations.

Hazard Identification and Safety Summary
Benzaldehyde-2,3,4,5,6-d5 is a combustible liquid that is harmful if swallowed or inhaled,

causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] It is

also suspected of damaging fertility or the unborn child and is toxic to aquatic life with long-

lasting effects.[1][6]

Signal Word: Danger[1][2]

GHS Hazard Pictograms: Health hazard, Exclamation mark, Environment[1]

Primary Hazards:

Harmful if swallowed or inhaled.[1][2]

Causes skin and serious eye irritation.[1][2]
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May cause respiratory irritation.[1][2]

Suspected of damaging the unborn child.[1]

Combustible liquid.[3][5]

Target Organs: Respiratory system, nervous system, lungs, mucous membranes.[1][2][7]

Chemical and Physical Properties
A summary of the key quantitative data for Benzaldehyde-2,3,4,5,6-d5 is provided below.

Property Value Citations

CAS Number 14132-51-5 [1][2][3]

Molecular Formula C₆D₅CHO [2][3]

Molecular Weight 111.15 g/mol [2][8][9]

Appearance Colorless to yellowish liquid [3]

Density 1.094 g/mL at 25 °C [1][2]

Boiling Point 178-179 °C [1][2][3]

Melting Point -26 °C [1][2][3]

Flash Point 64.0 °C (147.2 °F) - closed cup [1][2][3]

Vapor Density 3.66 (Air = 1) [3][7]

Explosion Limit Lower: 1.4% [3][7]

Operational and Disposal Plans
Adherence to the following procedural steps is mandatory for the safe handling and disposal of

Benzaldehyde-2,3,4,5,6-d5.

Personal Protective Equipment (PPE) Protocol
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All handling of this chemical must be performed with appropriate engineering controls (i.e., a

chemical fume hood) and the following personal protective equipment.[3][7]

Eye and Face Protection: Chemical safety goggles or safety glasses with side-shields are

required.[3][10][11] A face shield should be worn if there is a splash hazard.

Skin Protection:

Hand Protection: Wear suitable protective gloves tested according to standards like EN

374.[4][11] It is recommended to check chemical compatibility and breakthrough times

with the glove supplier. Nitrile rubber (NBR) gloves are often suitable.[12] Always inspect

gloves before use.[13]

Body Protection: A lab coat or other suitable protective clothing must be worn to prevent

skin contact.[7][10][13]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a full-face respirator with appropriate cartridges (e.g., multi-purpose

combination (US) or type ABEK (EN 14387)).[3] Respirator use must comply with institutional

and regulatory standards.
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Preparation & Assessment

PPE Selection

Use & Removal

Task: Handle
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Inhalation, Skin/Eye Contact,

Ingestion, Spill

Verify Engineering Controls
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Select Gloves
(e.g., Nitrile, check
breakthrough time)

Select Eye Protection
(Goggles/Face Shield)

Select Body Protection
(Lab Coat)

Respiratory Protection
Needed? (If poor ventilation)

Don PPE Correctly

Perform Chemical Handling

Doff PPE Carefully
(Avoid Contamination)

Wash Hands Thoroughly

Task Complete
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Diagram 1: PPE Selection and Use Workflow.
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Safe Handling and Storage Procedures
Handling:

Always work within a certified chemical fume hood to avoid vapor inhalation.[3][6]

Ground all equipment containing the material to prevent static discharge.[7]

Avoid contact with skin and eyes.[3] Do not breathe vapors or mists.[7]

Keep away from all sources of ignition, including heat, sparks, and open flames.[7][11]

After handling, wash hands and other exposed areas thoroughly.[10]

Storage:

Store in a cool, dry, and well-ventilated area.[7][11]

Keep the container tightly closed and sealed until ready for use.[5][7]

The material is sensitive to air, light, and moisture; storage under a nitrogen atmosphere is

recommended.[5][6]

Store separately from oxidizing materials.[14]

Emergency and Spill Response
Spill Procedures:

Immediately evacuate unnecessary personnel from the spill area.[7][10]

Remove all sources of ignition.[14]

Ensure the area is well-ventilated.[14]

Wearing full PPE, contain the spill using inert, non-combustible absorbent materials such

as sand, vermiculite, or diatomaceous earth.[3][7][14]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.cdnisotopes.com/media/catalog/product/d/-/d-2553_5.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/418099?userType=undefined
https://home.miracosta.edu/dlr/msds/benzaldehyde.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-2553_5.pdf
https://home.miracosta.edu/dlr/msds/benzaldehyde.pdf
https://home.miracosta.edu/dlr/msds/benzaldehyde.pdf
https://www.carlroth.com/medias/SDB-NE01-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTU1MTl8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oODQvaGYzLzg5NzQzOTY2ODYzNjYucGRmfDQ2M2Y0MzhiNGVlOThiOWUxNmEyMDZhNDM5NjM2NjgwYzQ2YTJhNTRlYWU3ZmJmNGYzYzAwNzYwMjg4NzhkYmU
https://www.technopharmchem.com/application/uploads/files/1698831818_BENZALDEHYDE.pdf
https://home.miracosta.edu/dlr/msds/benzaldehyde.pdf
https://www.carlroth.com/medias/SDB-NE01-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTU1MTl8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oODQvaGYzLzg5NzQzOTY2ODYzNjYucGRmfDQ2M2Y0MzhiNGVlOThiOWUxNmEyMDZhNDM5NjM2NjgwYzQ2YTJhNTRlYWU3ZmJmNGYzYzAwNzYwMjg4NzhkYmU
https://gustavus.edu/academics/departments/chemistry/documents/documents/Benzaldehyde.pdf
https://home.miracosta.edu/dlr/msds/benzaldehyde.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Benzaldehyde.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/418099?userType=undefined
https://www.technopharmchem.com/application/uploads/files/1559483466_BENZALDEHYDE.pdf
https://home.miracosta.edu/dlr/msds/benzaldehyde.pdf
https://www.technopharmchem.com/application/uploads/files/1698831818_BENZALDEHYDE.pdf
https://www.technopharmchem.com/application/uploads/files/1559483466_BENZALDEHYDE.pdf
https://www.technopharmchem.com/application/uploads/files/1559483466_BENZALDEHYDE.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-2553_5.pdf
https://home.miracosta.edu/dlr/msds/benzaldehyde.pdf
https://www.technopharmchem.com/application/uploads/files/1559483466_BENZALDEHYDE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the absorbed material using non-sparking tools and place it into a suitable, labeled,

and closed container for hazardous waste disposal.[7][14]

Prevent the spill from entering drains or waterways.[3][6]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[7][10]

Skin Contact: Immediately remove contaminated clothing.[7] Wash the affected skin gently

with plenty of soap and water.[3][10] Seek medical attention if irritation persists.[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids.[3][13] Remove contact lenses if present and easy to do.[10] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and seek immediate

medical attention.[3][10]

Chemical Disposal Plan
All waste materials must be treated as hazardous waste and disposed of according to

institutional, local, state, and federal regulations.

Waste Identification:

Unused or surplus Benzaldehyde-2,3,4,5,6-d5.

Contaminated materials (e.g., absorbent pads, used gloves, lab coats, glassware).

Empty containers, which may retain product residues and vapors.[14]

Waste Segregation and Collection:

Collect liquid waste in a dedicated, properly labeled, and sealed hazardous waste

container.
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Collect solid contaminated waste in a separate, clearly labeled hazardous waste container.

Disposal Method:

Do not dispose of it down the drain.[3]

Arrange for disposal through a licensed professional waste disposal service.[5]

The preferred method of disposal is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[5]
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Diagram 2: Step-by-Step Chemical Disposal Plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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